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Compound of Interest

Compound Name: Z-Aevd-fmk

Cat. No.: B146995 Get Quote

Z-Aevd-fmk Technical Support Center
Welcome to the technical support center for Z-Aevd-fmk. This resource is designed for

researchers, scientists, and drug development professionals to address common challenges

encountered when working with this caspase-10 inhibitor, with a specific focus on its solubility

in aqueous media.

Frequently Asked Questions (FAQs)
Q1: What is Z-Aevd-fmk and what is its primary mechanism of action?

A1: Z-Aevd-fmk is a cell-permeable, irreversible inhibitor of caspase-10 and related caspases.

[1][2] Its full chemical name is Z-Ala-Glu-Val-Asp-Fluoromethyl Ketone.[3] The fluoromethyl

ketone (FMK) group allows it to bind irreversibly to the active site of caspases, effectively

blocking their activity and preventing the progression of apoptosis.[4] It functions by inhibiting

the initiation of apoptosis signaling pathways, such as the FasL-induced cascade, thereby

preventing the cleavage of Bid and the subsequent release of apoptosis-inducing factor (AIF)

from mitochondria.[1][2][5]

Q2: What is the recommended solvent for dissolving Z-Aevd-fmk?

A2: Z-Aevd-fmk is soluble in dimethyl sulfoxide (DMSO).[1][3][6] It is practically insoluble in

aqueous solutions like water or ethanol on its own.[7][8]

Q3: How should I prepare a stock solution of Z-Aevd-fmk?
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A3: Z-Aevd-fmk is supplied as a crystalline solid.[1][2] To prepare a stock solution, dissolve the

solid in fresh, anhydrous DMSO.[7] Different suppliers provide slightly different solubility limits,

ranging from 10 mg/mL to 125 mg/mL.[1][6] For highly concentrated solutions, sonication or

gentle warming may be required to ensure the compound is fully dissolved.[3][6]

Q4: What are the recommended storage conditions for Z-Aevd-fmk powder and stock

solutions?

A4: The solid (powder) form of Z-Aevd-fmk should be stored at -20°C for long-term stability,

where it can last for at least four years.[1][2][4] Once dissolved in DMSO, stock solutions

should be aliquoted to avoid repeated freeze-thaw cycles.[4][9][10] For optimal stability, store

these aliquots at -80°C for up to a year or at -20°C for up to one month.[3][6]

Q5: What is a typical working concentration for Z-Aevd-fmk in cell culture experiments?

A5: The optimal working concentration can vary depending on the cell type and experimental

conditions. However, a concentration of 10 µM has been shown to be effective at preventing

Fas signaling initiation in Jurkat T lymphoma cells.[1][2] Generally, a range of 10 µM to 100 µM

is a good starting point for most in vitro applications.[9][10]

Solubility and Stock Solution Data
The following tables summarize key quantitative data for Z-Aevd-fmk.

Table 1: Z-Aevd-fmk Solubility Data

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b146995?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/14987.pdf
https://www.caymanchem.com/product/14987/z-aevd-fmk
https://www.selleckchem.com/products/z-devd-fmk.html
https://cdn.caymanchem.com/cdn/insert/14987.pdf
https://file.medchemexpress.eu/batch_PDF/HY-125305/Z-AEVD-FMK-DataSheet-MedChemExpress.pdf
https://www.targetmol.com/compound/z-aevd-fmk
https://file.medchemexpress.eu/batch_PDF/HY-125305/Z-AEVD-FMK-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/product/b146995?utm_src=pdf-body
https://www.benchchem.com/product/b146995?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/14987.pdf
https://www.caymanchem.com/product/14987/z-aevd-fmk
https://www.bio-techne.com/p/small-molecules-peptides/caspase-10-inhibitor-z-aevd-fmk_fmk009
https://www.bio-techne.com/p/small-molecules-peptides/caspase-10-inhibitor-z-aevd-fmk_fmk009
https://www.fishersci.com/shop/products/r-d-systems-caspase-10-inhibitor-z-aevd-fmk/FMK009
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/marketplace/documents/220/914/aat-bioquest-aatb-13300-1.pdf
https://www.targetmol.com/compound/z-aevd-fmk
https://file.medchemexpress.eu/batch_PDF/HY-125305/Z-AEVD-FMK-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/product/b146995?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/14987.pdf
https://www.caymanchem.com/product/14987/z-aevd-fmk
https://www.fishersci.com/shop/products/r-d-systems-caspase-10-inhibitor-z-aevd-fmk/FMK009
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/marketplace/documents/220/914/aat-bioquest-aatb-13300-1.pdf
https://www.benchchem.com/product/b146995?utm_src=pdf-body
https://www.benchchem.com/product/b146995?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146995?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Solubility Notes Source

DMSO ~10 mg/mL -
Cayman Chemical[1]

[2]

DMSO
100 mg/mL (163.77

mM)

Sonication is

recommended.
TargetMol[3]

DMSO
125 mg/mL (204.71

mM)

Ultrasonic treatment

may be needed.
MedChemExpress[6]

Water Insoluble -
Inferred from similar

compounds[7][8]

Ethanol Insoluble -
Inferred from similar

compounds[7][8]

Table 2: Recommended Stock and Working Concentrations

Parameter Concentration Notes Source

Stock Solution
10 mM - 20 mM in

DMSO

A conservative and

commonly used

range.

General Practice[11]

Working

Concentration
10 µM - 100 µM

Must be optimized for

specific cell lines and

assays.

[1][2][9][10]

Troubleshooting Guide: Precipitation in Aqueous
Media
A common issue is the precipitation of Z-Aevd-fmk when the DMSO stock solution is diluted

into aqueous cell culture media. This occurs due to the compound's high hydrophobicity.

Q: My Z-Aevd-fmk precipitated after I added it to my cell culture medium. What should I do?

A: This is a common problem. Here are the steps to troubleshoot and prevent it:
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Verify Stock Solution Integrity: Ensure your DMSO stock was fully dissolved. If you see any

crystals, warm the vial to 37°C and vortex or sonicate until the solution is clear before use.

Also, confirm you are using fresh, anhydrous DMSO, as absorbed moisture can reduce

solubility.[7][12]

Check Final DMSO Concentration: The final concentration of DMSO in your cell culture

medium should generally not exceed 0.5% to avoid solvent toxicity, although some cell lines

can tolerate up to 1%. If your dilution resulted in a very low final DMSO concentration, the

compound may crash out.

Use a Serial Dilution Method: Instead of adding a small volume of highly concentrated stock

directly into a large volume of media, perform an intermediate dilution step. For example,

dilute your 20 mM stock into a small volume of media first, mix thoroughly, and then add this

intermediate solution to your final culture volume.

Pre-warm the Media: Adding the cold DMSO stock to warm (37°C) media can sometimes

cause precipitation due to the temperature change. Try adding the stock to media at room

temperature, mixing well, and then warming the final solution to 37°C.

Visualized Experimental Workflow and
Troubleshooting
The following diagrams illustrate key processes and logical steps for working with Z-Aevd-fmk.
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Stock Solution Preparation

Working Solution Preparation

Z-Aevd-fmk
(Crystalline Solid)

Dissolve
(Vortex/Sonicate)

Anhydrous DMSO

10-20 mM Stock Solution
in DMSO

Aliquot & Store
(-80°C)

Dilute Stock to
Final Concentration

Use one aliquot
per experiment

Cell Culture Media
(37°C)

Final Working Solution
(e.g., 10-100 µM)
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Precipitate observed in
aqueous media?

Is the DMSO stock
perfectly clear?

Warm to 37°C and sonicate
stock until fully dissolved.

Use fresh, anhydrous DMSO.

No

Is the final DMSO
concentration >0.1%?

Yes

Adjust dilution to increase
final DMSO concentration

(max ~0.5% to avoid toxicity).

No

Did you add a tiny volume
of stock to a large
volume of media?

Yes

Problem Solved

Perform a 1:10 intermediate
dilution in media first,

then add to final volume.

Yes

No
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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